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Compound of Interest

Compound Name: 2-Isopropyl-3-methoxypyrazine-d7

Cat. No.: B12379855 Get Quote

For researchers and professionals in the fast-paced fields of science and drug development,

the proper handling and disposal of chemical reagents is paramount to ensuring a safe and

compliant laboratory environment. This guide provides essential, step-by-step procedures for

the safe disposal of 2-Isopropyl-3-methoxypyrazine-d7, a deuterated analog of a potent

flavor compound. The following information is based on the safety data for the non-deuterated

form, 2-Isopropyl-3-methoxypyrazine, as the disposal procedures for these isotopologues are

expected to be analogous.

Key Chemical and Hazard Information
A thorough understanding of the substance's properties is the first step in safe handling and

disposal. Below is a summary of the key data for 2-Isopropyl-3-methoxypyrazine.
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Property Value

Chemical Formula C₈H₁₂N₂O

Molecular Weight 152.19 g/mol

Appearance Clear, colorless liquid

CAS Number 25773-40-4

Flash Point 67 °C (152.6 °F) - closed cup

Hazard Classifications

Flammable liquids (Category 4)[1], Acute toxicity

- Oral (Harmful if swallowed)[2], Skin irritation

(Category 2)[1][2], Eye irritation (Category 2/2A)

[1][2], Specific target organ toxicity — single

exposure (Category 3), May cause respiratory

irritation[1][2][3]

Storage Class 10 - Combustible liquids

Personal Protective Equipment (PPE) and Handling
Prior to handling 2-Isopropyl-3-methoxypyrazine-d7, it is crucial to be outfitted with the

appropriate personal protective equipment to minimize exposure risk.

Handling Precautions:

Work in a well-ventilated area, preferably under a chemical fume hood, to avoid inhalation of

vapors.[3][4]

Avoid contact with skin, eyes, and clothing.[3][4]

Keep away from heat, sparks, open flames, and other ignition sources.[1][3]

Wash hands thoroughly after handling.[3][4]

Required Personal Protective Equipment:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[4]
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Hand Protection: Wear suitable protective gloves that are impermeable and resistant to the

chemical.[2][4]

Skin and Body Protection: Wear appropriate protective clothing to minimize skin contact.[4]

Respiratory Protection: If ventilation is inadequate, use a respirator with a suitable filter (e.g.,

type ABEK (EN14387)).

Step-by-Step Disposal Protocol
The proper disposal of 2-Isopropyl-3-methoxypyrazine-d7 is a critical step in the laboratory

workflow. Adherence to these procedures will help ensure the safety of personnel and the

environment.

1. Containment of Spills:

In the event of a spill, immediately evacuate the area of all non-essential personnel.

Remove all sources of ignition.[3][4]

Ventilate the area.

Wear the appropriate PPE as outlined above.

Absorb the spill with an inert, non-combustible material such as sand, diatomite, or universal

binders.[2] Do not use combustible materials like sawdust.

Collect the absorbed material and place it into a suitable, labeled, and sealed container for

hazardous waste.[5]

2. Waste Disposal:

Dispose of the contaminated material as hazardous waste in accordance with all local,

regional, national, and international regulations.[1][2][6]

Do not allow the product to enter drains, sewers, or waterways.[2][4][5]
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The waste container must be clearly labeled with the contents, including the name of the

chemical and associated hazards.

3. Decontamination:

Thoroughly clean the spill area with a suitable solvent, followed by washing with soap and

water.

Dispose of all cleaning materials as hazardous waste.

Wash hands and any exposed skin thoroughly after completing the cleanup.

Emergency Procedures
In case of accidental exposure, follow these first aid measures immediately:

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

medical attention if symptoms persist.[2][4]

After Skin Contact: Immediately wash the affected area with plenty of soap and water for at

least 15 minutes while removing contaminated clothing and shoes.[2][4] Seek medical

attention if irritation persists.

After Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[2][4] Seek medical attention if irritation

persists.

After Swallowing: Do NOT induce vomiting. If the person is conscious and alert, rinse their

mouth and give 2-4 cupfuls of milk or water.[4] Seek immediate medical attention.[2][3][4]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 2-Isopropyl-3-
methoxypyrazine-d7.
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Caption: Disposal workflow for 2-Isopropyl-3-methoxypyrazine-d7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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